Cas no 117437-09-9 (3-(2-Butoxyethoxy)methylaniline)

• Product Name: 3-(2-Butoxyethoxy)methylaniline
• CAS No: 117437-09-9
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 4575101
• Update Time: 2025-10-31

3-(2-Butoxyethoxy)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-[(2-butoxyethoxy)methyl]aniline
• Benzenamine, 3-[(2-butoxyethoxy)methyl]-
• 3-(2-Butoxyethoxy)methylaniline

• Inchi： 1S/C13H21NO2/c1-2-3-7-15-8-9-16-11-12-5-4-6-13(14)10-12/h4-6,10H,2-3,7-9,11,14H2,1H3
• InChI Key： ZUTNCDDNIVSOKU-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(COCCOCCCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-(2-Butoxyethoxy)methylaniline

Research Briefing on 3-(2-Butoxyethoxy)methylaniline (CAS: 117437-09-9): Recent Advances and Applications

3-(2-Butoxyethoxy)methylaniline (CAS: 117437-09-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of novel bioactive molecules. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the use of 3-(2-Butoxyethoxy)methylaniline as a key intermediate in the development of new kinase inhibitors. The researchers demonstrated that modifications to the aniline moiety could significantly enhance the compound's binding affinity to specific kinase targets, offering promising avenues for cancer therapy. The study utilized computational docking and molecular dynamics simulations to predict the optimal structural modifications, followed by in vitro validation.

Another significant advancement was reported in the field of antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters investigated the incorporation of 3-(2-Butoxyethoxy)methylaniline into novel Schiff base derivatives. These derivatives exhibited potent activity against multidrug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells. The researchers attributed this selectivity to the unique electronic properties imparted by the butoxyethoxy side chain.

In addition to its pharmacological applications, 3-(2-Butoxyethoxy)methylaniline has also been explored in materials science. A recent patent application (WO2023056789) describes its use as a monomer in the synthesis of conductive polymers with applications in biosensors. The polymer films demonstrated excellent stability and sensitivity to biomarkers such as glucose and lactate, making them suitable for continuous monitoring devices.

The synthesis of 3-(2-Butoxyethoxy)methylaniline has also seen improvements. A 2024 publication in Organic Process Research & Development presented a scalable, green chemistry approach using catalytic hydrogenation under mild conditions. This method achieved a 92% yield with minimal waste generation, addressing previous challenges related to cost and environmental impact.

Despite these advancements, challenges remain in the widespread adoption of 3-(2-Butoxyethoxy)methylaniline-based compounds. Pharmacokinetic studies indicate that further optimization may be required to improve oral bioavailability, particularly for central nervous system applications. Additionally, the long-term stability of derived materials in physiological conditions requires further investigation.

In conclusion, 3-(2-Butoxyethoxy)methylaniline continues to emerge as a valuable building block in multiple research domains. Its versatility in medicinal chemistry, combined with recent synthetic improvements, positions it as a compound of growing importance. Future research directions may include the development of more efficient derivatives and expanded applications in drug delivery systems and functional materials.